molecular formula C26H24N2O4S2 B281635 4-ethyl-N-(4-{[(4-ethylphenyl)sulfonyl]imino}-1(4H)-naphthalenylidene)benzenesulfonamide

4-ethyl-N-(4-{[(4-ethylphenyl)sulfonyl]imino}-1(4H)-naphthalenylidene)benzenesulfonamide

Cat. No. B281635
M. Wt: 492.6 g/mol
InChI Key: GXDNEDOQHJFJFF-ZQZMJUSDSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-ethyl-N-(4-{[(4-ethylphenyl)sulfonyl]imino}-1(4H)-naphthalenylidene)benzenesulfonamide, also known as ESI-09, is a small molecule inhibitor that has been used in scientific research to study the role of RAC1, a protein that plays a crucial role in cell migration, proliferation, and survival. ESI-09 has been found to be an effective inhibitor of RAC1 activity and has shown promise in various scientific studies.

Mechanism of Action

4-ethyl-N-(4-{[(4-ethylphenyl)sulfonyl]imino}-1(4H)-naphthalenylidene)benzenesulfonamide works by binding to the switch II region of RAC1, which is a critical region for RAC1 activation. This binding prevents RAC1 from interacting with its downstream effectors, thereby inhibiting its activity. By inhibiting RAC1 activity, 4-ethyl-N-(4-{[(4-ethylphenyl)sulfonyl]imino}-1(4H)-naphthalenylidene)benzenesulfonamide can affect various cellular processes that are regulated by RAC1.
Biochemical and physiological effects:
4-ethyl-N-(4-{[(4-ethylphenyl)sulfonyl]imino}-1(4H)-naphthalenylidene)benzenesulfonamide has been found to have various biochemical and physiological effects on cells. It has been shown to inhibit cell migration, proliferation, and survival in different cell types. 4-ethyl-N-(4-{[(4-ethylphenyl)sulfonyl]imino}-1(4H)-naphthalenylidene)benzenesulfonamide has also been found to induce apoptosis in cancer cells and inhibit tumor growth in animal models. Additionally, 4-ethyl-N-(4-{[(4-ethylphenyl)sulfonyl]imino}-1(4H)-naphthalenylidene)benzenesulfonamide has been found to affect the actin cytoskeleton and regulate the formation of filopodia and lamellipodia.

Advantages and Limitations for Lab Experiments

4-ethyl-N-(4-{[(4-ethylphenyl)sulfonyl]imino}-1(4H)-naphthalenylidene)benzenesulfonamide has several advantages for lab experiments. It is a specific inhibitor of RAC1 and does not affect other related proteins, making it a useful tool for studying the role of RAC1 in different cellular processes. It is also a small molecule inhibitor, which makes it easier to use in cell-based assays and animal models. However, 4-ethyl-N-(4-{[(4-ethylphenyl)sulfonyl]imino}-1(4H)-naphthalenylidene)benzenesulfonamide has some limitations as well. It has a relatively short half-life, which limits its effectiveness in long-term experiments. Additionally, 4-ethyl-N-(4-{[(4-ethylphenyl)sulfonyl]imino}-1(4H)-naphthalenylidene)benzenesulfonamide may not be effective in all cell types, and its effectiveness may vary depending on the experimental conditions.

Future Directions

There are several future directions for research using 4-ethyl-N-(4-{[(4-ethylphenyl)sulfonyl]imino}-1(4H)-naphthalenylidene)benzenesulfonamide. One area of research is to investigate the role of RAC1 in different cellular processes and diseases, such as cancer and neurological disorders. Another area of research is to develop more potent and specific inhibitors of RAC1 that can be used in clinical settings. Additionally, future research can focus on developing new methods for delivering 4-ethyl-N-(4-{[(4-ethylphenyl)sulfonyl]imino}-1(4H)-naphthalenylidene)benzenesulfonamide to cells and tissues, which can enhance its effectiveness in vivo. Overall, 4-ethyl-N-(4-{[(4-ethylphenyl)sulfonyl]imino}-1(4H)-naphthalenylidene)benzenesulfonamide has shown promise as a useful tool for studying the role of RAC1 in different cellular processes and diseases, and future research can further enhance its potential applications.

Synthesis Methods

4-ethyl-N-(4-{[(4-ethylphenyl)sulfonyl]imino}-1(4H)-naphthalenylidene)benzenesulfonamide can be synthesized using a multi-step process involving the reaction of various chemicals. The synthesis method involves the reaction of 4-ethyl-N-(4-nitrophenyl)sulfonamide with 4-ethylbenzenesulfonyl chloride to form 4-ethyl-N-(4-{[(4-ethylphenyl)sulfonyl]amino}phenyl)sulfonamide. This compound is then reacted with 1,2-naphthoquinone to form 4-ethyl-N-(4-{[(4-ethylphenyl)sulfonyl]imino}-1(4H)-naphthalenylidene)benzenesulfonamide, which is 4-ethyl-N-(4-{[(4-ethylphenyl)sulfonyl]imino}-1(4H)-naphthalenylidene)benzenesulfonamide.

Scientific Research Applications

4-ethyl-N-(4-{[(4-ethylphenyl)sulfonyl]imino}-1(4H)-naphthalenylidene)benzenesulfonamide has been used in various scientific studies to investigate the role of RAC1 in different cellular processes. It has been found to be an effective inhibitor of RAC1 activity and has been used to study the effects of RAC1 inhibition on cell migration, proliferation, and survival. 4-ethyl-N-(4-{[(4-ethylphenyl)sulfonyl]imino}-1(4H)-naphthalenylidene)benzenesulfonamide has also been used to study the role of RAC1 in cancer cell growth and metastasis.

properties

Molecular Formula

C26H24N2O4S2

Molecular Weight

492.6 g/mol

IUPAC Name

(NE)-4-ethyl-N-[(4Z)-4-(4-ethylphenyl)sulfonyliminonaphthalen-1-ylidene]benzenesulfonamide

InChI

InChI=1S/C26H24N2O4S2/c1-3-19-9-13-21(14-10-19)33(29,30)27-25-17-18-26(24-8-6-5-7-23(24)25)28-34(31,32)22-15-11-20(4-2)12-16-22/h5-18H,3-4H2,1-2H3/b27-25-,28-26+

InChI Key

GXDNEDOQHJFJFF-ZQZMJUSDSA-N

Isomeric SMILES

CCC1=CC=C(C=C1)S(=O)(=O)/N=C/2\C=C/C(=N/S(=O)(=O)C3=CC=C(C=C3)CC)/C4=CC=CC=C24

SMILES

CCC1=CC=C(C=C1)S(=O)(=O)N=C2C=CC(=NS(=O)(=O)C3=CC=C(C=C3)CC)C4=CC=CC=C24

Canonical SMILES

CCC1=CC=C(C=C1)S(=O)(=O)N=C2C=CC(=NS(=O)(=O)C3=CC=C(C=C3)CC)C4=CC=CC=C24

Origin of Product

United States

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